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Compound of Interest

Compound Name: Comanic Acid

Cat. No.: B1355527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Comanic acid, systematically known as 4-oxo-4H-pyran-2-carboxylic acid, is a pyrone

derivative with a unique heterocyclic structure that has garnered interest in various scientific

fields, including organic synthesis and medicinal chemistry.[1][2] Its utility as a versatile building

block for more complex molecules makes it a valuable compound in the development of novel

pharmaceuticals and agrochemicals.[1][2] This technical guide provides an in-depth overview

of comanic acid, covering its nomenclature, physicochemical properties, synthesis, and

biological activities, with a focus on presenting data in a clear and accessible format for

scientific professionals.

Nomenclature and Synonyms
Comanic acid is known by several names in scientific literature and chemical databases. A

clear understanding of its nomenclature is crucial for accurate literature searches and

unambiguous communication.

Below is a diagram illustrating the primary name and common synonyms for comanic acid.
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Comanic Acid CAS: 499-05-8
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Synonym
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Caption: Nomenclature and common synonyms of Comanic Acid.

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of comanic acid is presented in

the table below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Reference

IUPAC Name
4-Oxo-4H-pyran-2-carboxylic

acid
[3]

CAS Number 499-05-8 [3]

Molecular Formula C₆H₄O₄ [3]

Molecular Weight 140.09 g/mol [3]

Appearance
White to light yellow to light

orange powder to crystal
[1]

Melting Point 253-254 °C

Boiling Point (Predicted) 354.5 ± 37.0 °C at 760 mmHg

Density (Predicted) 1.542 ± 0.06 g/cm³

pKa (Predicted) 1.79 ± 0.20

Solubility

Moderate solubility in organic

solvents; limited solubility in

water.

[4]

InChI
InChI=1S/C6H4O4/c7-4-1-2-

10-5(3-4)6(8)9/h1-3H,(H,8,9)
[3]

SMILES C1=COC(=CC1=O)C(=O)O [3]

Spectral Data:

Infrared (IR) Spectra: Available from sources such as PubChem, typically obtained via FTIR

(KBr pellet or ATR).[3]

Nuclear Magnetic Resonance (NMR) Spectra: While specific spectra for comanic acid are

not readily available in the searched literature, data for its isomer, coumalic acid, can be

found, which may provide some comparative insights.

Mass Spectrometry: Mass spectrometry data is available through databases like PubChem.

[3]
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Synthesis and Purification
While detailed, step-by-step protocols for the synthesis of comanic acid are not extensively

published, a viable route involves the hydrolysis and subsequent decarboxylation of diethyl 4-

oxo-4H-pyran-2,5-dicarboxylate.[5]

Experimental Protocol: Synthesis of Comanic Acid
This protocol is based on the reaction described by D. L. Obydennov et al. (2013).[5]

Materials:

Diethyl 4-oxo-4H-pyran-2,5-dicarboxylate

Dilute Hydrochloric Acid (1:1)

Reflux apparatus

Standard laboratory glassware

Purification setup (e.g., recrystallization apparatus)

Procedure:

A solution of diethyl 4-oxo-4H-pyran-2,5-dicarboxylate is prepared in a round-bottom flask.

Dilute hydrochloric acid (1:1) is added to the flask.

The reaction mixture is heated to reflux for 7 hours.

After the reflux period, the reaction is cooled to room temperature.

The crude comanic acid is isolated from the reaction mixture.

The product is then purified, typically through recrystallization, to yield comanic acid.[5]

Note: The reported yield for this reaction is 47%.[5] An alternative starting material for this

reaction is isochelidonic acid, which upon decarboxylation under the same conditions, yields

comanic acid with a 43% yield.[5]
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The following diagram illustrates the general workflow for the synthesis of comanic acid.

Start: Diethyl 4-oxo-4H-pyran-2,5-dicarboxylate

Hydrolysis and Decarboxylation
(Reflux with dilute HCl for 7h)

Isolation of Crude Product

Purification
(e.g., Recrystallization)

End: Pure Comanic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of comanic acid.

Biological Activity and Potential Signaling Pathways
The biological activities of comanic acid are not yet extensively characterized in the scientific

literature. However, preliminary studies and the activities of structurally related compounds

suggest potential anti-inflammatory and antimicrobial properties.[4]

Potential Anti-inflammatory and Antimicrobial
Mechanisms
While specific signaling pathways for comanic acid have not been elucidated, the

mechanisms of action of other anti-inflammatory and antimicrobial carboxylic acids may provide

insights into its potential biological functions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1355527?utm_src=pdf-body
https://www.benchchem.com/product/b1355527?utm_src=pdf-body-img
https://www.benchchem.com/product/b1355527?utm_src=pdf-body
https://www.benchchem.com/product/b1355527?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2468289/
https://www.benchchem.com/product/b1355527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-inflammatory Action: Many anti-inflammatory agents function by inhibiting enzymes

involved in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2), which

are responsible for the synthesis of prostaglandins.[6] It is plausible that comanic acid could

exert anti-inflammatory effects through a similar mechanism.

Antimicrobial Action: The antimicrobial mechanisms of carboxylic acids often involve the

disruption of microbial cell membranes, inhibition of essential enzymes, or interference with

nutrient transport. The specific mechanism is dependent on the structure of the acid and the

target microorganism.

The diagram below illustrates a generalized signaling pathway for inflammation, which could be

a potential target for comanic acid.
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Caption: Potential anti-inflammatory mechanism of Comanic Acid via COX inhibition.

Conclusion
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Comanic acid is a heterocyclic compound with significant potential in synthetic and medicinal

chemistry. This guide has provided a comprehensive overview of its nomenclature,

physicochemical properties, a potential synthetic route, and an exploration of its prospective

biological activities. While further research is needed to fully elucidate its mechanisms of action

and to develop detailed experimental protocols for its biological evaluation, the information

presented here serves as a valuable resource for scientists and researchers working with this

intriguing molecule. The structured data and visual diagrams are intended to facilitate a deeper

understanding and encourage further investigation into the applications of comanic acid in

drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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